lithium(1+) 3-(3-methyloxetan-3-yl)propanoate
Overview
Description
Lithium(1+) 3-(3-methyloxetan-3-yl)propanoate is a chemical compound with a unique structure that includes a lithium ion and a 3-methyloxetan-3-yl group attached to a propanoate moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of lithium(1+) 3-(3-methyloxetan-3-yl)propanoate typically involves the reaction of 3-(3-methyloxetan-3-yl)propanoic acid with a lithium-containing reagent. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. Common solvents used in this synthesis include tetrahydrofuran (THF) and dimethylformamide (DMF), which help to dissolve the reactants and facilitate the reaction.
Industrial Production Methods
On an industrial scale, the production of this compound may involve continuous flow processes to ensure consistent quality and yield. The use of automated systems and precise control of reaction conditions, such as temperature and pressure, are crucial for large-scale production.
Chemical Reactions Analysis
Types of Reactions
Lithium(1+) 3-(3-methyloxetan-3-yl)propanoate can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides or other oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to yield reduced forms of the compound.
Substitution: The compound can participate in nucleophilic substitution reactions, where the lithium ion can be replaced by other cations.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.
Substitution: Nucleophiles like halides (Cl-, Br-) and other anions can be used in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or alkanes.
Scientific Research Applications
Lithium(1+) 3-(3-methyloxetan-3-yl)propanoate has a wide range of applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as a precursor for the preparation of other complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of lithium(1+) 3-(3-methyloxetan-3-yl)propanoate involves its interaction with molecular targets and pathways within a system. The lithium ion can influence various biochemical pathways, including those related to neurotransmission and signal transduction. The 3-methyloxetan-3-yl group can interact with enzymes and receptors, modulating their activity and leading to specific biological effects.
Comparison with Similar Compounds
Similar Compounds
Lithium propanoate: A simpler compound with similar lithium ion but without the 3-methyloxetan-3-yl group.
Lithium 3-(3-methyloxetan-3-yl)acetate: Similar structure but with an acetate group instead of a propanoate group.
Uniqueness
Lithium(1+) 3-(3-methyloxetan-3-yl)propanoate is unique due to the presence of the 3-methyloxetan-3-yl group, which imparts distinct chemical and biological properties. This structural feature can enhance its reactivity and interaction with various molecular targets, making it a valuable compound for research and industrial applications.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of lithium(1+) 3-(3-methyloxetan-3-yl)propanoate can be achieved through a simple reaction between lithium hydroxide and 3-(3-methyloxetan-3-yl)propanoic acid.", "Starting Materials": [ "Lithium hydroxide", "3-(3-methyloxetan-3-yl)propanoic acid" ], "Reaction": [ "Dissolve lithium hydroxide in water to form a solution.", "Add 3-(3-methyloxetan-3-yl)propanoic acid to the solution and stir.", "Heat the mixture to 60-70°C and stir for 2-3 hours.", "Cool the mixture to room temperature and filter the precipitate.", "Wash the precipitate with water and dry it in a vacuum oven to obtain lithium(1+) 3-(3-methyloxetan-3-yl)propanoate." ] } | |
CAS No. |
2680542-50-9 |
Molecular Formula |
C7H11LiO3 |
Molecular Weight |
150.1 |
Purity |
95 |
Origin of Product |
United States |
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